Cas no 1057673-63-8 (1-Chloro-4-(3-chloropropyl)-3-fluorobenzene)

• Product Name: 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene
• CAS No: 1057673-63-8
• MF: C₉H₉Cl₂F
• MW: 207.072164297104
• CID: 5281380
• Update Time: 2025-05-21

1-Chloro-4-(3-chloropropyl)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene

• Inchi： 1S/C9H9Cl2F/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： JAVFXKFVQFUQTI-UHFFFAOYSA-N
• SMILES： C1(CCCCl)=CC=C(Cl)C=C1F

Additional information on 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene

Professional Introduction to 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene (CAS No. 1057673-63-8)

1-Chloro-4-(3-chloropropyl)-3-fluorobenzene, with the CAS number 1057673-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by its unique structural and electronic properties. The presence of both chlorine and fluorine substituents on a benzene ring imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene includes a benzene core substituted at the 1-position with a chlorine atom, at the 4-position with a 3-chloropropyl group, and at the 3-position with a fluorine atom. This specific arrangement enhances its utility in medicinal chemistry due to the electron-withdrawing effects of chlorine and fluorine, which can modulate the electronic properties of the aromatic system. Such modifications are often employed to improve metabolic stability, binding affinity, and overall pharmacological activity in drug candidates.

In recent years, 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene has been explored as a key building block in the development of novel therapeutic agents. Its halogenated structure makes it particularly amenable to further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. These reactions allow for the introduction of diverse functional groups, enabling the synthesis of molecules with tailored biological activities.

One of the most compelling aspects of 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene is its potential application in the discovery of new pharmaceuticals. Researchers have leveraged its structural features to develop compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. The fluorine atom, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, thereby improving drug efficacy.

The synthesis of 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for further applications. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in constructing the desired molecular framework efficiently.

The pharmacological potential of 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene has been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various biological targets, suggesting its versatility as a scaffold for drug design. Additionally, in vitro assays have shown promising results regarding its ability to modulate key signaling pathways involved in human health and disease.

The growing interest in halogenated aromatic compounds like 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene is reflected in the increasing number of publications discussing their applications in medicinal chemistry. Researchers are continuously exploring new synthetic routes and functionalization strategies to expand the chemical space accessible through these intermediates. This trend underscores the importance of compounds like this one in driving innovation in drug discovery and development.

In conclusion, 1-Chloro-4-(3-chloropropyl)-3-fluorobenzene (CAS No. 1057673-63-8) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents with potential applications across multiple therapeutic areas. As research progresses, it is expected that new insights into its utility will emerge, further solidifying its role as a cornerstone compound in modern drug discovery efforts.